Cas no 100296-21-7 (L-Serine,L-alanyl-(4R)-4-hydroxy-L-ornithyl-, cyclic13,33-(4,4'-dihydroxy[1,1'-biphenyl]-3,3'-diyl) deriv., (3R)- (9CI))

L-Serine,L-alanyl-(4R)-4-hydroxy-L-ornithyl-, cyclic13,33-(4,4'-dihydroxy[1,1'-biphenyl]-3,3'-diyl) deriv., (3R)- (9CI) structure
100296-21-7 structure
Product Name:L-Serine,L-alanyl-(4R)-4-hydroxy-L-ornithyl-, cyclic13,33-(4,4'-dihydroxy[1,1'-biphenyl]-3,3'-diyl) deriv., (3R)- (9CI)
CAS No:100296-21-7
MF:C23H28N4O8
MW:488.490426063538
CID:192090
PubChem ID:127508
Update Time:2025-04-19

L-Serine,L-alanyl-(4R)-4-hydroxy-L-ornithyl-, cyclic13,33-(4,4'-dihydroxy[1,1'-biphenyl]-3,3'-diyl) deriv., (3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Serine,L-alanyl-(4R)-4-hydroxy-L-ornithyl-, cyclic13,33-(4,4'-dihydroxy[1,1'-biphenyl]-3,3'-diyl) deriv., (3R)- (9CI)
    • biphenomycin A
    • LL AF283alpha
    • (7R,8S,11S,14S)-14-amino-11-[(2R)-3-amino-2-hydroxypropyl]-5,7,17-trihydroxy-10,13-dioxo-9,12-diazatricyclo[14.3.1.1~2,6~]henicosa-1(20),2(21),3,5,16,18-hexaene-8-carboxylic acid
    • 9,12-Diazatricyclo(14.3.1.12,6)heneicosa-1(20),2,4,6(21),16,18-hexaene-8-carboxylic acid, 14-amino-11-(3-amino-2-hydroxypropyl)-5,7,17-trihydroxy-10,13-dioxo-
    • LL-AF283alpha
    • 100296-21-7
    • DTXSID00905329
    • 14-Amino-11-(3-amino-2-hydroxypropyl)-5,7,10,13,17-pentahydroxy-9,12-diazatricyclo[14.3.1.1~2,6~]henicosa-1(20),2(21),3,5,9,12,16,18-octaene-8-carboxylic acid
    • 14-Amino-11-(3-amino-2-hydroxypropyl)-5,7,17-trihydroxy-10,13-dioxo-9,12-diazatricyclo[14.3.1.12,6]henicosa-1(20),2(21),3,5,16,18-hexaene-8-carboxylic acid
    • (7R,8S,11S,14S)-14-amino-11-[(2R)-3-amino-2-hydroxypropyl]-5,7,17-trihydroxy-10,13-dioxo-9,12-diazatricyclo[14.3.1.12,6]henicosa-1(20),2(21),3,5,16,18-hexaene-8-carboxylic acid
    • Inchi: 1S/C23H28N4O8/c24-9-13(28)8-16-22(33)27-19(23(34)35)20(31)14-6-11(2-4-18(14)30)10-1-3-17(29)12(5-10)7-15(25)21(32)26-16/h1-6,13,15-16,19-20,28-31H,7-9,24-25H2,(H,26,32)(H,27,33)(H,34,35)/t13-,15+,16+,19+,20-/m1/s1
    • InChI Key: WLDNIJQYEWSPFC-FUCXWFLUSA-N
    • SMILES: O[C@@H](CN)C[C@H]1C(N[C@H](C(=O)O)[C@@H](C2C(=CC=C(C3C=CC(=C(C=3)C[C@@H](C(N1)=O)N)O)C=2)O)O)=O

Computed Properties

  • Exact Mass: 488.190714g/mol
  • Monoisotopic Mass: 488.190714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 488.5g/mol
  • XLogP3: -3.5
  • Topological Polar Surface Area: 229Ų
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